Cas no 1019523-82-0 (4-methyl-N-(2-methylpropyl)cyclohexan-1-amine)

• Product name: 4-methyl-N-(2-methylpropyl)cyclohexan-1-amine
• CAS No: 1019523-82-0
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• MDL: MFCD11143960
• CID: 5205163
• PubChem ID: 28453587

4-methyl-N-(2-methylpropyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-methyl-N-(2-methylpropyl)-
• 4-methyl-N-(2-methylpropyl)cyclohexan-1-amine

• MDL： MFCD11143960
• Inchi： 1S/C11H23N/c1-9(2)8-12-11-6-4-10(3)5-7-11/h9-12H,4-8H2,1-3H3
• InChI Key： BESXBPIXZAMEAQ-UHFFFAOYSA-N
• SMILES： C1(NCC(C)C)CCC(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-methyl-N-(2-methylpropyl)cyclohexan-1-amine

4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine: A Comprehensive Overview

4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine (CAS No: 1019523-82-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in both academic and industrial research. This compound belongs to the class of cyclohexanes, which are widely used in various applications due to their stability and reactivity. The molecule features a cyclohexane ring substituted with a methyl group at the 4-position and an N-(2-methylpropyl) group at the 1-position, making it a valuable intermediate in organic synthesis.

The synthesis of 4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine involves advanced techniques such as catalytic hydrogenation and nucleophilic substitution reactions. Recent studies have highlighted its potential as a precursor for the development of novel pharmaceutical agents, particularly in the field of central nervous system drugs. Researchers have explored its ability to modulate neurotransmitter systems, which could lead to innovative treatments for conditions such as depression and anxiety.

In addition to its pharmaceutical applications, 4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine has shown promise in the agrochemical industry. Its ability to act as a biopesticide has been extensively studied, with findings suggesting that it can effectively target specific pest species without adversely affecting non-target organisms. This makes it a sustainable alternative to traditional chemical pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

The physical properties of 4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine are well-documented, with a melting point of approximately 78°C and a boiling point around 165°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions. Recent advancements in analytical chemistry have enabled precise determination of its purity using high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy.

From an environmental standpoint, the biodegradability of 4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine has been evaluated under simulated environmental conditions. Studies indicate that it undergoes rapid degradation in aerobic environments, reducing its potential ecological impact. This is particularly important for industries relying on this compound, as it supports sustainable manufacturing practices.

In conclusion, 4-Methyl-N-(2-Methylpropyl)cyclohexan-1-Amine (CAS No: 1019523-82-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new potential uses, this compound is poised to play an increasingly significant role in advancing modern chemistry.